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Compound of Interest

Compound Name: 1-Docosene

Cat. No.: B072489

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of 1-
docosene (C22Ha4), a long-chain alpha-olefin. The information presented herein is curated for
professionals in research, science, and drug development who require accurate
thermodynamic data for process design, safety analysis, and physicochemical modeling. This
document distinguishes between experimentally determined data and values obtained through
predictive models, offering a transparent and reliable resource.

Core Thermodynamic Properties

1-Docosene, with a molecular weight of 308.58 g/mol , is a solid at standard conditions.[1] Its
thermodynamic properties are crucial for understanding its behavior in various chemical and

physical processes.

Tabulated Thermodynamic Data

The following tables summarize the key thermodynamic properties of 1-docosene. It is
important to note that while some data are derived from experimental measurements, many
values, particularly for gas-phase properties, are estimated using computational methods such
as the Joback method.
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Property Value Unit Source/Method
Molecular Weight 308.58 g/mol Cheméo[1]
Melting Point 335.94 K (62.79 °C) K (°C) Joback Method[1]
Boiling Point (at 1

699.44 K (426.29 °C) K (°C) Joback Method[1]
atm)
Enthalpy of Fusion

51.46 kJ/mol Joback Method[1]
(AH_fus)
Enthalpy of
Vaporization (AH_vap) 63.90 kJ/mol Joback Method[1]
at Boiling Point
Enthalpy of
Vaporization (AH_vap) 95.60 kJ/mol NIST Webbook[1][2]
at 520.50 K
Standard Enthalpy of
Formation (gas, -371.98 kJ/mol Joback Method[1]
AH_f°)
Standard Gibbs Free
Energy of Formation 222.20 kJ/mol Joback Method[1]
(gas, AG_f°)
Critical Temperature

863.97 K Joback Method[1]
(T_c)
Critical Pressure (P_c) 924.99 kPa Joback Method[1]
Critical Volume (V_c) 1.248 m3/kmol Joback Method[1]

Temperature-Dependent Properties (Joback Method)

The following table presents the ideal gas heat capacity (C_p) and dynamic viscosity (n) of 1-
docosene at various temperatures, as calculated by the Joback method.
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Temperature (K) Ideal Gas Heat Capacity Dynamic Viscosity (n)
(C_p) (I/mol-K) (Pa-s)

335.94 - 0.0028670

396.52 - 0.0009996

457.11 - 0.0004608

517.69 - 0.0002546

578.27 - 0.0001593

638.86 - 0.0001090

699.44 937.06 0.0000796

726.86 958.37

754.28 978.76

781.71 998.26

809.13 1016.91

836.55 1034.74

863.97 1051.78

Source: Cheméo, based on the Joback Method[1]

Experimental Protocols

Accurate determination of thermodynamic properties relies on precise experimental techniques.
While specific experimental literature for 1-docosene is limited, the following protocols are
standard for long-chain hydrocarbons and are presumed to be applicable.

Heat Capacity Measurement: Adiabatic Calorimetry

Adiabatic calorimetry is a highly accurate method for determining the heat capacity of solids
and liquids.[3] The fundamental principle is to measure the energy required to produce a known
temperature change in a sample under conditions where no heat is exchanged with the
surroundings.
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Methodology:

e Sample Preparation: A precisely weighed sample of 1-docosene is placed in a sealed
container within the calorimeter.

o Calorimeter Setup: The sample container is surrounded by an adiabatic shield. The
temperature of this shield is controlled to match the temperature of the sample container at
all times, thereby minimizing heat loss.[4][5]

e Heating: A known quantity of electrical energy is supplied to a heater within the sample
container, causing a small increase in temperature.

o Temperature Measurement: The temperature of the sample is measured with high precision
before and after the energy input using a calibrated resistance thermometer.

o Calculation: The heat capacity at constant pressure (C_p) is calculated from the electrical
energy supplied (Q), the mass of the sample (m), and the resulting temperature change
(AT).

Sample Preparation Adiabatic Calorimetry Data Analysis
Weigh 1-Docosene Sample M Place Sample in Calorimeter |—>| Apply Known Electrical Energy (Q) |—> Measure Temperature Change (AT) H—J» Calculate Heat Capacity (Cp)|

Click to download full resolution via product page

Workflow for Heat Capacity Measurement by Adiabatic Calorimetry.

Phase Transition Analysis: Differential Scanning
Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a versatile technique used to measure the
temperatures and heat flows associated with phase transitions in a material as a function of
temperature.[6] It is particularly useful for determining melting points and enthalpies of fusion.

Methodology:
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Sample and Reference Pans: A small, accurately weighed sample of 1-docosene is placed
in a sample pan, and an empty pan serves as a reference.

Heating Program: The sample and reference pans are heated at a constant rate in a
controlled atmosphere.

Heat Flow Measurement: The instrument measures the difference in heat flow required to
maintain the sample and reference at the same temperature.

Data Interpretation: A phase transition, such as melting, results in an endothermic peak on
the DSC thermogram. The peak's onset temperature corresponds to the melting point, and
the area under the peak is proportional to the enthalpy of fusion.
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Prepare Sample and Reference Pans

Load Pans into DSC Instrument

Set Temperature Program (Heating Rate)

Run DSC Analysis

Record Heat Flow vs. Temperature

Analyze Thermogram for Peaks

Determine Melting Point and Enthalpy of Fusion
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Experimental Workflow for DSC Analysis.
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Vapor Pressure Determination: Ebulliometry

Ebulliometry is a technique for the precise measurement of the boiling point of a liquid at a
controlled pressure.[7] By varying the pressure, a vapor pressure curve can be constructed.

Methodology:

Apparatus: A specialized apparatus called an ebulliometer is used. It is designed to ensure
that the liquid and vapor phases are in equilibrium.

e Pressure Control: The system is connected to a pressure control system that can maintain a
stable pressure at a desired setpoint.

» Boiling Point Measurement: The 1-docosene sample is heated to its boiling point at the set
pressure. The temperature of the vapor-liquid equilibrium is measured with a high-accuracy
thermometer.

o Data Collection: The boiling temperature is recorded for a range of pressures.

o Vapor Pressure Curve: The collected data points of pressure versus temperature constitute
the vapor pressure curve of 1-docosene.

Logical Relationships of Thermodynamic Properties

The thermodynamic properties of a substance are interconnected. For instance, the Gibbs free
energy of a phase transition is zero at the transition temperature, which allows for the
calculation of entropy of fusion from the enthalpy of fusion and the melting temperature.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://en.wikipedia.org/wiki/Ebulliometer
https://www.benchchem.com/product/b072489?utm_src=pdf-body
https://www.benchchem.com/product/b072489?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
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Interrelationships of Key Thermodynamic Properties.

This guide provides a foundational understanding of the thermodynamic properties of 1-
docosene, emphasizing the importance of experimental determination and providing an
overview of the methodologies employed. For critical applications, it is recommended to consult
primary literature for detailed experimental data and to consider the limitations of predictive
models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072489#thermodynamic-properties-of-1-docosene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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